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Compound of Interest

Compound Name: Amino-PEG6-alcohol

Cat. No.: B1667104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability

of Amino-PEG6-alcohol (H₂N-(CH₂)₂-(O(CH₂)₂)₅-OH, CAS No: 39160-70-8). This bifunctional

linker, featuring a primary amine and a terminal hydroxyl group, is a critical component in

bioconjugation, antibody-drug conjugates (ADCs), and Proteolysis Targeting Chimeras

(PROTACs). Its six-unit polyethylene glycol (PEG) chain enhances the aqueous solubility and

improves the pharmacokinetic properties of conjugated molecules.[1] This guide summarizes

available data, outlines potential degradation pathways, and provides detailed experimental

protocols for researchers to assess the solubility and stability of this versatile linker in their own

applications.

Core Properties of Amino-PEG6-alcohol
Property Value Source

Molecular Formula C₁₂H₂₇NO₆ [2][3]

Molecular Weight 281.35 g/mol [3][4]

Appearance
Colorless to light yellow oily

liquid

CAS Number 39160-70-8
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Section 1: Solubility Profile
The hydrophilic nature of the PEG chain confers good aqueous solubility to Amino-PEG6-
alcohol. While extensive quantitative data is not readily available in published literature, a

summary of its known solubility in common laboratory solvents is presented below.

Quantitative Solubility Data
Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) ≥ 100 mg/mL (≥ 355.43 mM)

Hygroscopic DMSO can

impact solubility; using newly

opened solvent is

recommended.

Water Soluble

Quantitative data not specified

in literature. The hydrophilic

PEG spacer enhances

solubility in aqueous media.

Dichloromethane (DCM) Soluble
Quantitative data not specified

in literature.

Dimethylformamide (DMF) Soluble
Quantitative data not specified

in literature.

Experimental Protocol for Solubility Determination
A standard protocol to determine the solubility of Amino-PEG6-alcohol in a solvent of interest

involves the equilibrium solubility method.

Objective: To determine the saturation concentration of Amino-PEG6-alcohol in a specific

solvent at a defined temperature.

Materials:

Amino-PEG6-alcohol

Solvent of interest (e.g., water, phosphate-buffered saline (PBS), ethanol)
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Vials with screw caps

Analytical balance

Thermostatically controlled shaker or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,

CAD, ELSD, or MS) or a UV-Vis spectrophotometer if the molecule has a chromophore

(note: Amino-PEG6-alcohol does not have a strong chromophore).

Methodology:

Add an excess amount of Amino-PEG6-alcohol to a vial containing a known volume of the

solvent. The excess solid should be clearly visible.

Seal the vials to prevent solvent evaporation.

Place the vials in a shaker or incubator set to the desired temperature (e.g., 25°C or 37°C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After equilibration, centrifuge the samples at a high speed to pellet the undissolved solid.

Carefully collect an aliquot of the supernatant.

Dilute the supernatant with a suitable solvent to a concentration within the linear range of the

analytical method.

Quantify the concentration of Amino-PEG6-alcohol in the diluted supernatant using a pre-

validated HPLC or other suitable analytical method.

Calculate the original concentration in the supernatant to determine the solubility.
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Fig. 1: Experimental workflow for solubility determination.
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Section 2: Stability Profile
The stability of Amino-PEG6-alcohol is crucial for its storage and application. Degradation can

occur through several pathways, primarily oxidation and reactions involving the terminal

functional groups.

Storage and Handling Recommendations
Solid Form: Store at -20°C, protected from light and moisture. For long-term storage (up to 3

years), -20°C is recommended.

In-Solution: For short-term storage (up to 1 month), -20°C is suitable. For long-term storage

(up to 6 months), -80°C is recommended. Avoid repeated freeze-thaw cycles. When

preparing solutions, using anhydrous solvents is advised to maintain the stability of the

amine and hydroxyl groups.

Potential Degradation Pathways
While specific degradation kinetics for Amino-PEG6-alcohol are not available, the known

chemistry of PEG and amino alcohols suggests the following potential degradation pathways:

Oxidation of the PEG Chain: The ether linkages in the PEG backbone are susceptible to

auto-oxidation, a radical-initiated process that can be accelerated by heat, light, and the

presence of transition metal ions. This can lead to chain scission and the formation of

various byproducts, including aldehydes and carboxylic acids. The terminal alcohol group

can also be oxidized to an aldehyde and then to a carboxylic acid.

Reactions of the Amine Group: The primary amine is a nucleophile and can react with

electrophiles. In the presence of certain impurities or degradation products (e.g., aldehydes

formed from PEG oxidation), the amine can undergo reactions like N-methylation or N-

formylation, particularly in the solid state when formulated with other excipients.
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Fig. 2: Potential degradation pathways for Amino-PEG6-alcohol.

Experimental Protocol for Stability Assessment (Forced
Degradation Study)
A forced degradation study is essential to identify potential degradation products and establish

a stability-indicating analytical method.

Objective: To assess the stability of Amino-PEG6-alcohol under various stress conditions.

Materials:

Amino-PEG6-alcohol solution of known concentration.

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH stress.

Hydrogen peroxide (H₂O₂) for oxidative stress.

Temperature-controlled oven for thermal stress.

Photostability chamber.

HPLC system with a stability-indicating method (e.g., gradient elution with a suitable column

and detector).
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Methodology:

Preparation: Prepare multiple aliquots of a stock solution of Amino-PEG6-alcohol in a

suitable solvent (e.g., water or a buffer).

Stress Conditions:

Acid Hydrolysis: Add HCl to an aliquot to achieve a final concentration of 0.1 M.

Base Hydrolysis: Add NaOH to an aliquot to achieve a final concentration of 0.1 M.

Oxidation: Add H₂O₂ to an aliquot to achieve a final concentration of 3%.

Thermal Stress: Incubate an aliquot at an elevated temperature (e.g., 60°C).

Photostability: Expose an aliquot to light according to ICH Q1B guidelines.

Time Points: Analyze the samples at various time points (e.g., 0, 2, 4, 8, 24, 48 hours). A

control sample should be stored under normal conditions (e.g., 2-8°C, protected from light).

Analysis: At each time point, quench the reaction if necessary (e.g., neutralize acid/base).

Analyze the samples by a stability-indicating HPLC method.

Data Evaluation:

Monitor the decrease in the peak area of the parent compound (Amino-PEG6-alcohol).

Identify and quantify any degradation products.

Calculate the percentage degradation over time for each stress condition.
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Fig. 3: Workflow for a forced degradation study.

Conclusion
Amino-PEG6-alcohol is a valuable linker with favorable solubility in aqueous and common

organic solvents, a property critical for its role in bioconjugation and drug delivery. While it is

generally stable under recommended storage conditions, it is susceptible to oxidative

degradation and reactions involving its terminal amine group, particularly under stress

conditions such as elevated temperature, non-neutral pH, and exposure to light or oxidizing

agents. The experimental protocols provided in this guide offer a framework for researchers to

quantitatively assess the solubility and stability of Amino-PEG6-alcohol, ensuring its optimal

use and the integrity of the resulting conjugates in their specific applications. Further studies
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are warranted to establish a more detailed quantitative understanding of its behavior in various

formulation and biological environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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